Cas no 17043-02-6 (1,6,11,16-Tetraoxacycloeicosane)

• Product Name: 1,6,11,16-Tetraoxacycloeicosane
• CAS No: 17043-02-6
• MF: C₁₆H₃₂O₄
• MW: 288.422885894775
• MDL: MFCD32661404
• CID: 1356890
• PubChem ID: 11403504
• Update Time: 2025-09-24

1,6,11,16-Tetraoxacycloeicosane Chemical and Physical Properties

Names and Identifiers

• 1,6,11,16-Tetraoxacycloeicosane
• AS-79824
• 17043-02-6
• 1,6,11,16-tetraoxacycloicosane
• G83049

• MDL： MFCD32661404
• Inchi： 1S/C16H32O4/c1-2-10-18-12-5-6-14-20-16-8-7-15-19-13-4-3-11-17-9-1/h1-16H2
• InChI Key： ZPKMVSVNAQWQJH-UHFFFAOYSA-N
• SMILES： O1CCCCOCCCCOCCCCOCCCC1

Computed Properties

• Exact Mass: 288.23016
• Monoisotopic Mass: 288.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,6,11,16-Tetraoxacycloeicosane

Introduction to 1,6,11,16-Tetraoxacycloeicosane (CAS No. 17043-02-6)

1,6,11,16-Tetraoxacycloeicosane, identified by the Chemical Abstracts Service Number (CAS No.) 17043-02-6, is a cyclic ether compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This macrocyclic structure, composed of sixteen carbon atoms and eight oxygen atoms arranged in a specific geometric configuration, exhibits unique chemical properties that make it a subject of interest for various applications, particularly in drug design and material science.

The molecular formula of 1,6,11,16-Tetraoxacycloeicosane can be represented as C₁₆O₈, reflecting its cyclic and oxygen-rich nature. The presence of multiple ether linkages within its structure imparts remarkable stability and flexibility, characteristics that are highly valued in the development of novel chemical entities. The compound’s macrocyclic framework allows for selective interactions with biological targets, making it a promising candidate for medicinal chemistry applications.

In recent years, the study of macrocyclic compounds has seen substantial advancements, driven by their potential to mimic natural biomolecules and enhance drug delivery systems. 1,6,11,16-Tetraoxacycloeicosane stands out due to its ability to form stable complexes with various pharmacophores. This property has been exploited in the design of enzyme inhibitors and receptor modulators, where the macrocycle’s size and shape provide precise binding interactions.

One of the most compelling aspects of 1,6,11,16-Tetraoxacycloeicosane is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced bioavailability and reduced toxicity. For instance, modifications to the oxygen atoms or the carbon backbone have led to compounds with improved pharmacokinetic profiles. These advancements underscore the importance of 1,6,11,16-Tetraoxacycloeicosane as a scaffold for drug discovery.

The compound’s stability under various conditions also makes it a valuable material in industrial applications. Its resistance to hydrolysis and oxidation allows it to be used in environments where other organic compounds might degrade rapidly. This stability has been particularly useful in the formulation of specialty chemicals and polymers that require long-term durability.

Recent studies have explored the potential of 1,6,11,16-Tetraoxacycloeicosane in nanotechnology and nanomedicine. Its ability to encapsulate small molecules or nanoparticles has opened new avenues for targeted drug delivery systems. By integrating this macrocycle into polymeric micelles or liposomes, researchers aim to enhance the efficacy of treatments while minimizing side effects. Such innovations highlight the versatility of 1,6,11,16-Tetraoxacycloeicosane across multiple scientific disciplines.

The synthesis of 1,6,11,16-Tetraoxacycloeicosane is another area where significant progress has been made. Traditional methods often involve complex multi-step reactions that can be inefficient and costly. However， recent developments in catalytic processes have enabled more streamlined synthetic routes. These improvements not only reduce production costs but also make the compound more accessible for research purposes.

In conclusion,1，6，11，16-Tetraoxacycloeicosane (CAS No．17043-02-6) represents a fascinating compound with broad applications in pharmaceuticals，materials science，and nanotechnology。 Its unique structural features and chemical properties continue to inspire innovation across various fields。 As research progresses，we can expect even more groundbreaking applications to emerge，further solidifying its importance as a scientific resource。